Cas no 113458-99-4 (1-dodecyl-3,3,5-trimethylazepane)

1-dodecyl-3,3,5-trimethylazepane structure
113458-99-4 structure
Product Name:1-dodecyl-3,3,5-trimethylazepane
CAS No:113458-99-4
MF:C21H43N
MW:309.572826623917
CID:2610864
PubChem ID:20246394
Update Time:2025-04-21

1-dodecyl-3,3,5-trimethylazepane Chemical and Physical Properties

Names and Identifiers

    • 1-dodecyl-3,3,5-trimethylazepane
    • DTXSID20604064
    • 113458-99-4
    • SCHEMBL10709150
    • Inchi: 1S/C21H43N/c1-5-6-7-8-9-10-11-12-13-14-16-22-17-15-20(2)18-21(3,4)19-22/h20H,5-19H2,1-4H3
    • InChI Key: DOBGVCKLVHFTHW-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCCCCCCC)CCC(C)CC(C)(C)C1

Computed Properties

  • Exact Mass: 309.339550376Da
  • Monoisotopic Mass: 309.339550376Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.3
  • Topological Polar Surface Area: 3.2Ų
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